Cas no 1154310-29-8 (2-[4-(4-Amino-3-methylphenyl)-1-piperazinyl]-1-ethanol)

• Product Name: 2-[4-(4-Amino-3-methylphenyl)-1-piperazinyl]-1-ethanol
• CAS No: 1154310-29-8
• MF: C₁₃H₂₁N₃O
• MW: 235.3253428936
• CID: 1078965
• PubChem ID: 43501334
• Update Time: 2025-04-20

2-[4-(4-Amino-3-methylphenyl)-1-piperazinyl]-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-Amino-3-methylphenyl)-1-piperazinyl]-1-ethanol
• 2-[4-(4-amino-3-methylphenyl)piperazin-1-yl]ethanol
• 1154310-29-8
• SCHEMBL15803912
• 2-[4-(4-amino-3-methylphenyl)piperazin-1-yl]ethan-1-ol
• AKOS005842099
• 2-(4-(4-amino-3-methylphenyl)-1-piperazinyl)-1-ethanol

• MDL： MFCD12421859
• Inchi： 1S/C13H21N3O/c1-11-10-12(2-3-13(11)14)16-6-4-15(5-7-16)8-9-17/h2-3,10,17H,4-9,14H2,1H3
• InChI Key： NRASMMUNZMWRME-UHFFFAOYSA-N
• SMILES： OCCN1CCN(C2C=CC(=C(C)C=2)N)CC1

Computed Properties

• Exact Mass: 235.168462302g/mol
• Monoisotopic Mass: 235.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.7Ų

2-[4-(4-Amino-3-methylphenyl)-1-piperazinyl]-1-ethanol Security Information

• HazardClass：IRRITANT